2-{[N-(3-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoic acid

• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-3-methoxyanilino]acetyl]amino]benzoic acid
• InChI: InChI=1S/C22H20N2O6S/c1-30-17-9-7-8-16(14-17)24(31(28,29)18-10-3-2-4-11-18)15-21(25)23-20-13-6-5-12-19(20)22(26)27/h2-14H,15H2,1H3,(H,23,25)(H,26,27)
• InChI Key: IFSFSDZTHMRTSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N(CC(=O)NC2=CC=CC=C2C(=O)O)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N2O6S
• Molecular Weight: 440.5 g/mol

Description

The compound “2-{[N-(3-methoxyphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoic acid” is a complex organic molecule. It contains several functional groups, including a carboxylic acid group (-COOH), an amide group (CONH2), a methoxy group (-OCH3), and a phenylsulfonyl group (PhSO2-). The presence of these functional groups suggests that this compound might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl rings, amide group, and carboxylic acid group would likely contribute to the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxylic acid and amide could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on what this compound is used for, it’s difficult to predict its mechanism of action.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has bioactive properties, it could be studied as a potential therapeutic agent. Alternatively, if it has interesting chemical or physical properties, it could be studied for potential use in materials science or other fields.